Cas no 1093307-00-6 (tert-butyl 5-ethynyl-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 5-ethynyl-1H-indazole-1-carboxylate
• CAS No: 1093307-00-6
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 2137396
• Update Time: 2023-11-19

tert-butyl 5-ethynyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-ethynyl-1H-indazole-1-carboxylate
• YKXMKSRCXAEUJU-UHFFFAOYSA-N
• CID 91238341
• 1H-Indazole-1-carboxylic acid, 5-ethynyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H14N2O2/c1-5-10-6-7-12-11(8-10)9-15-16(12)13(17)18-14(2,3)4/h1,6-9H,2-4H3
• InChI Key： YKXMKSRCXAEUJU-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(C#C)=CC=2C=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 367.9±34.0 °C(Predicted)
• pka: -2.11±0.30(Predicted)